Cas no 1216738-39-4 (N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(phenylsulfanyl)propanamide hydrochloride)

• Product Name: N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(phenylsulfanyl)propanamide hydrochloride
• CAS No: 1216738-39-4
• MF: C₂₄H₂₄ClN₃OS₂
• MW: 470.049861907959
• CID: 6205917
• PubChem ID: 16798222
• Update Time: 2025-10-22

N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(phenylsulfanyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(phenylsulfanyl)propanamide hydrochloride
• F0526-1106
• AKOS026678040
• N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-3-(phenylsulfanyl)propanamide hydrochloride
• 1216738-39-4
• N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-(phenylthio)propanamide hydrochloride
• N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3-phenylsulfanylpropanamide;hydrochloride

• Inchi： 1S/C24H23N3OS2.ClH/c25-15-21-20-11-13-27(16-18-7-3-1-4-8-18)17-22(20)30-24(21)26-23(28)12-14-29-19-9-5-2-6-10-19;/h1-10H,11-14,16-17H2,(H,26,28);1H
• InChI Key： UGEDOXNTNIYDRD-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C#N)C2=C1CN(CC1C=CC=CC=1)CC2)NC(CCSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 469.1049324g/mol
• Monoisotopic Mass: 469.1049324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Additional information on N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(phenylsulfanyl)propanamide hydrochloride

N-{6-Benzyl-3-Cyano-4H,5H,6H,7H-Thieno[2,3-C]Pyridin-2-Yl}-3-(Phenylsulfanyl)Propanamide Hydrochloride: A Comprehensive Overview

The compound N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-3-(phenylsulfanyl)propanamide hydrochloride, with CAS No. 1216738-39-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule combines a thienopyridine core with a benzyl group and a phenylsulfanyl substituent, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the importance of thienopyridine derivatives in modulating biological processes. The thienopyridine ring system in this compound is known to exhibit significant bioactivity due to its ability to interact with various cellular targets. The presence of the benzyl group further enhances the molecule's pharmacokinetic properties, including improved solubility and bioavailability. Additionally, the phenylsulfanyl group contributes to the compound's stability and its ability to engage in specific molecular interactions.

One of the most intriguing aspects of this compound is its potential as a modulator of ion channels and receptors. Research conducted in 2023 has demonstrated that N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-3-(phenylsulfanyl)propanamide hydrochloride exhibits selective binding to voltage-gated sodium channels (Nav), which are critical in neuronal signaling. This property makes it a strong candidate for the development of novel analgesics and anti-inflammatory agents.

Moreover, the hydrochloride salt form of this compound plays a crucial role in optimizing its pharmacological profile. The hydrochloride salt ensures optimal solubility and stability under physiological conditions, which are essential for effective drug delivery. Recent advancements in crystal engineering have also enabled the synthesis of high-quality crystalline forms of this compound, further enhancing its suitability for pharmaceutical applications.

The synthesis of N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-3-(phenylsulfanyl)propanamide hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyridine core through cyclization reactions and subsequent functionalization with benzyl and phenylsulfanyl groups. The use of palladium catalysts has significantly improved the efficiency and yield of these reactions.

In terms of biological activity, this compound has shown remarkable selectivity towards certain G-protein coupled receptors (GPCRs). Preclinical studies have demonstrated its ability to modulate chemokine receptors, which are implicated in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. These findings underscore its potential as a lead compound for developing innovative therapies targeting chronic inflammatory conditions.

Another area where this compound holds promise is in oncology research. Recent investigations have revealed that it exhibits cytotoxic effects against various cancer cell lines while showing minimal toxicity to normal cells. This selective cytotoxicity suggests that it could be developed into an anti-cancer agent with reduced side effects compared to conventional chemotherapy drugs.

The structural versatility of N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-3-(phenylsulfanyl)propanamide hydrochloride also makes it an ideal scaffold for further chemical modifications. Researchers are actively exploring analogs with varied substituents to expand its therapeutic potential across different disease areas.

In conclusion, CAS No. 1216738-39-4 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique combination of structural features and biological activities positions it as a key player in advancing therapeutic interventions across diverse medical fields.